Methyl 4-(methylaminocarbonyl)benzoate

• IUPAC Name: methyl 4-(methylcarbamoyl)benzoate
• InChI: InChI=1S/C10H11NO3/c1-11-9(12)7-3-5-8(6-4-7)10(13)14-2/h3-6H,1-2H3,(H,11,12)
• InChI Key: GPKGXCWOCAUNLQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)C(=O)OC
• Molecular Formula: C10H11NO3
• DSSTOX Substance ID: DTXSID901274237
• Molecular Weight: 193.20 g/mol
• CAS RN: 23754-46-3

Description

“Methyl 4-(methylaminocarbonyl)benzoate” is a chemical compound with the molecular formula C9H11NO2. It is also known as “Methyl 4-aminobenzoate” and has a molecular weight of 151.16.

Molecular Structure Analysis

The molecular structure of “Methyl 4-(methylaminocarbonyl)benzoate” can be represented by the SMILES string COC(=O)c1ccc(N)cc1. This indicates that the molecule consists of a benzene ring with a methyl ester group (COC=O) and a methylamino group (N) attached to it.

Physical And Chemical Properties Analysis

“Methyl 4-(methylaminocarbonyl)benzoate” is a solid under normal conditions. It has a melting point of 110-111 °C. More detailed physical and chemical properties could not be found in the sources I accessed.

Safety and Hazards

“Methyl 4-(methylaminocarbonyl)benzoate” is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, ingestion, and inhalation, and to use personal protective equipment when handling this compound.

Future Directions

While specific future directions for “Methyl 4-(methylaminocarbonyl)benzoate” are not mentioned in the sources I found, similar compounds are often used in the synthesis of pharmaceuticals and other organic compounds. Therefore, it’s possible that future research could explore new synthesis methods or applications for this compound.

Synthesis routes and methods

Procedure details

Monomethylterephthalate (Aldrich, 5.0 g, 0.028 mol) was added to 80 mL of dry benzene in a 250-mL round-bottom flask under argon and fitted with a calcium chloride drying tube. Dry pyridine (4.4 g, 0.056 mol) was added and the mixture was stirred for 15 min. Oxalyl chloride (3.66 g, 0.029 mol) was added by drop over 10 min. The mixture bubbled vigorously during the addition and a heavy white precipitate formed. The mixture was vigorously stirred for 40 min and followed by TLC (three solvent systems: dichloromethane, 2% methanol, and 5% methanol). Anhydrous methylamine was bubbled into the mixture for 10 min. The precipitate dissipated somewhat and the solution color changed from colorless to green and finally to yellow. The mixture was then stirred overnight. The remaining white precipitate was collected on a filter and washed with benzene. The filtrate was washed with water and dried over sodium sulfate. The drying agent was removed by filtration, washed with benzene, and the solvent concentrated to give a white solid. The solids were combined and dissolved in 300 mL dichloromethane. The solution was washed 3 times with 5% HCl, 3×5% sodium bicarbonate, 3×water, 1×brine, and then dried over sodium sulfate. The drying agent was removed by filtration and the filtrate concentrated to give a white solid which was dried in vacuo. This white solid was recrystallized from methanol to give 2 g (37%) of methyl 4-(methylaminocarbonyl)benzoate, mp 126° C.